BENGHE Foundational & Exploratory

Check Availability & Pricing

Oseltamivir-d3 Acid molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Oseltamivir-d3 Acid

Cat. No.: B596441

Oseltamivir-d3 Acid: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Oseltamivir-d3 Acid, a deuterated
isotopologue of Oseltamivir Acid. This document details its molecular properties, analytical
applications, and the mechanism of action of its non-deuterated counterpart, Oseltamivir.

Core Molecular Data

Oseltamivir-d3 Acid serves as a crucial internal standard in pharmacokinetic and
bioequivalence studies of Oseltamivir, a widely used antiviral medication for the treatment and
prophylaxis of influenza A and B viruses. Its deuteration provides a distinct mass signature for
mass spectrometry-based quantification, ensuring high accuracy and precision in analytical
methods.

Property Value Reference
Chemical Formula C14H21D3N204 [1]
Molecular Weight 287.37 g/mol [11121[3]
CAS Number 1242184-43-5 [11[2]

GS-4071-d3, Oseltamivir-d3
Synonyms ) ) [2]
Carboxylic Acid
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Mechanism of Action: Neuraminidase Inhibition

Oseltamivir is a prodrug that is hydrolyzed in the liver to its active form, Oseltamivir Acid
(Oseltamivir Carboxylate). The mechanism of action involves the competitive inhibition of the
neuraminidase enzyme, which is a glycoprotein on the surface of the influenza virus.[3][4] This
enzyme is critical for the release of newly formed viral particles from infected host cells. By
blocking the neuraminidase active site, Oseltamivir Acid prevents the cleavage of sialic acid
residues on the host cell surface, thus halting the spread of the virus to other cells.[3][5]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://synapse.patsnap.com/article/what-is-the-mechanism-of-oseltamivir-phosphate
https://en.wikipedia.org/wiki/Oseltamivir
https://synapse.patsnap.com/article/what-is-the-mechanism-of-oseltamivir-phosphate
https://www.droracle.ai/articles/464551/what-is-the-mechanism-of-action-of-oseltamivir-tamiflu
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Oseltamivir Acid

Inhibitjon

Infected Host Cell

[Neuraminidase Enzyme)M[Sialic Acid Residues]~--E-D§pl—Q§>[New Virion Release]

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratgry

Check Availability & Pricing

Sample Preparation

(Human Plasma Sample (200 pL))

'

[ Add Internal Standards j
3)

(Oseltamivir-d5, Oseltamivir Carboxylate-d

Golid—Phase ExtractiorD

LC- MS/M S Analysis

Liquid Chromatography
(Symmetry C18 Column)

Mass Spectrometry
(Triple Quadrupole, ESI+, MRM)

Data Prgcessing

Quantification
(Peak Area Ratios vs. Calibration Curve)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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